Cas no 3063-79-4 (1-(4-Methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(4-Methylphenyl)pyrrolidin-2-one
• CAS No: 3063-79-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00138487
• CID: 315214
• PubChem ID: 577781
• Update Time: 2025-09-23

1-(4-Methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)pyrrolidin-2-one
• 1-(4-Methylphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone,1-(4-methylphenyl)-
• 1-(4-Methylphenyl)-2-pyrrolidinone
• 1-p-tolylpyrrolidin-2-one
• 2-Pyrrolidinone,1-p-tolyl
• N-(4-methylphenyl)-2-pyrrolidinone
• N-(4-methylphenyl)pyrrolidin-2-one
• N-(p-tolyl)pyrrolidin-2-one
• 3063-79-4
• FT-0683737
• Bionet2_000097
• HMS1364E09
• AKOS001716851
• CS-0314950
• 1-p-Tolyl-pyrrolidin-2-one
• DTXSID40342017
• 1-(4-Methylphenyl)-2-pyrrolidinone #
• 2-Pyrrolidinone, 1-p-tolyl-
• A876126
• C80066
• InChI=1/C11H13NO/c1-9-4-6-10(7-5-9)12-8-2-3-11(12)13/h4-7H,2-3,8H2,1H
• 1-p-Tolylpyrrolidone
• 2-Pyrrolidinone, 1-(4-methylphenyl)-
• 7B-109
• EU-0017542
• SCHEMBL171739
• MFCD00138487
• STK720178
• ALBB-013517

• MDL： MFCD00138487
• Inchi： 1S/C11H13NO/c1-9-4-6-10(7-5-9)12-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3
• InChI Key： ORPHOKOVVUFNKE-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Beige crystalline powder
• Density: 1.0582 (rough estimate)
• Melting Point: 86-88 °C
• Boiling Point: 306.53°C (rough estimate)
• Refractive Index: 1.5260 (estimate)
• PSA: 20.31000
• LogP: 2.18680
• Solubility: Not determined

1-(4-Methylphenyl)pyrrolidin-2-one Security Information

• Safety Instruction： S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines